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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonic acid

Cat. No.: B1630631

This document provides a comprehensive overview of the safety data for 4-
Ethylbenzenesulfonic acid (CAS No. 98-69-1), intended for researchers, scientists, and
professionals in drug development. It consolidates critical information from Safety Data Sheets
(SDS) concerning its properties, hazards, and handling procedures.

Chemical Identification

4-Ethylbenzenesulfonic acid is an organic compound used in various chemical syntheses,
including the doping of high-conductivity polypyrrole thin films.[1][2]

Identifier Data

Chemical Name 4-Ethylbenzenesulfonic acid[3][4]

p-Ethylbenzenesulfonic acid, 4-

Synonyms Ethylphenylsulfonic acid, Phenylethane-p-
sulfonate[3][5][6]

CAS Number 98-69-1[1][3][5][7]

Molecular Formula CsH1003S[1][3][4]1[5]

Molecular Weight 186.23 g/mol [3][4][5]

EC Number 202-693-7[7]
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Physical and Chemical Properties

The physical and chemical properties of 4-Ethylbenzenesulfonic acid are summarized below.

Data is aggregated from multiple sources, and discrepancies in physical state have been

noted.

Property

Value

Physical State

Solid[1][2] or Liquid[4]

Density

1.229 g/mL at 25 °C[1][2] / 1.3 + 0.1 g/cm?

Flash Point

113 °C (235.4 °F) - closed cup[8] / >230 °F[6]

Refractive Index

n20/D 1.5331[1][2] / 1.552

LogP 1.46
Purity / Assay Technical grade, 95% or 295%][3][5]

. Combustible. Incompatible with strong oxidizing
Stability

agents and strong bases.[1][2][6]

Hazard Identification and GHS Classification

4-Ethylbenzenesulfonic acid is classified as a hazardous substance. It is corrosive and can

cause severe damage to skin and eyes.[3][9]

GHS Classification

Details

Pictogram

GHSO05 (Corrosion)[8]

Signal Word

Danger[7][8]

Hazard Statements

H314: Causes severe skin burns and eye
damage.[3][7][8] H318: Causes serious eye
damage.[3]

Hazard Class

Skin Corrosion 1B, Eye Damage 1[3][8]

Storage Class Code

8A - Combustible corrosive hazardous

materials[8]
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Inhalation may lead to chemical pneumonitis, an inflammation of the lungs.[3][9]

Toxicological Profile

The toxicological effects are primarily associated with its corrosive nature.

» Acute Health Effects: Exposure can cause irritation to the skin, eyes, and respiratory system.
[10] It is known to cause severe skin burns and serious eye damage.[3][7] The substance
may be harmful if ingested or inhaled.[10]

o Chronic Health Effects: There is no known effect from chronic exposure to this product, and
prolonged exposure is not known to aggravate existing medical conditions.[10]

o Carcinogenic/Mutagenic Effects: No specific information is available regarding carcinogenic,
mutagenic, or teratogenic effects.[10]

Experimental Protocols

Detailed experimental protocols for the determination of quantitative safety data (e.g., flash
point, density) are not typically provided in standard Safety Data Sheets. The values presented
are results from standardized testing methodologies, such as those defined by ASTM
International or other regulatory bodies, which are performed by the manufacturer.

Emergency Procedures and First Aid

Immediate medical attention is required in case of exposure.[11] The following workflow
outlines the critical first-aid measures.
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Routes of Exposure & Initial Actions Detailed First Aid Response

T Immediately take off Rinse skin with water/shower.
all contaminated clothing. Wash with soap and plenty of water. Medical Attention
Yy

Move to fresh air.
If breathing is difficult, give oxygen.

Exposure Event If needed If not breathing,

give artificial respiration.

Call Physician
Immediately

Rinse cautiously with water
Eye Contact for at least 15 minutes. > Call Ophthalmologist
Remove contact lenses. Immediately
—> ST Call POISON CENTER
Do NOT induce vomiting.
or Doctor Inmediately

Exposure Occurs

Click to download full resolution via product page

First Aid Workflow for Exposure to 4-Ethylbenzenesulfonic Acid.

Accidental Release Measures

In the event of a spill, specific procedures must be followed to ensure safety and environmental
protection.

» Personal Precautions: Avoid contact with the substance and do not breathe vapors or
aerosols. Ensure adequate ventilation and evacuate the danger area. Appropriate personal
protective equipment (PPE) must be worn.

e Environmental Precautions: Prevent the product from entering drains.

e Containment and Cleaning: Spills should be covered and collected with a liquid-absorbent
material (e.g., Chemizorb®) or shoveled into a suitable container for disposal.[10] The
affected area should be cleaned, and contaminated surfaces rinsed with plenty of water.[10]

The logical flow for responding to an accidental release is visualized below.
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Spill Detected

1. Ensuile Safety

Wear appropriate PPE
(gloves, goggles, respirator)

;

Ensure adequate ventilation

;

Evacuate non-essential personnel

2. Contain Spill
A4

Prevent entry into drains
and waterways

Collect, bind, and
pump off spills

3. Clean Up & Decontaminate

Take up with liquid-absorbent
material (e.g., Chemizorb®)

Use shovel to place material
into waste container

Clean affected area and
rinse with water

Dispose of waste properly
(consult local authorities)

Click to download full resolution via product page

Logical Workflow for Chemical Spill Response.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1630631?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire-Fighting and Handling

o Fire-Fighting Measures: For small fires, use dry chemicals, CO2z, water spray, or foam.[10]
For large fires, use water spray, fog, or foam.[10] The substance is combustible, and
hazardous combustion gases, including carbon and sulfur oxides, may be produced in a fire.
[10]

» Handling and Storage: Handle only with adequate ventilation, such as under a chemical
fume hood or with local exhaust.[10][12] Avoid contact with skin, eyes, and clothing.[12][13]
Store in a cool, dry, well-ventilated area in a tightly sealed container, away from heat and
incompatible materials like strong oxidizing agents.[10][11] The area should be locked.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Ethylbenzenesulfonic acid CAS#: 98-69-1 [m.chemicalbook.com]

2. 4-Ethylbenzenesulfonic acid | 98-69-1 [chemicalbook.com]

3. 4-Ethylbenzenesulfonic acid | CBH1003S | CID 7402 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. 4-Ethylbenzenesulfonic acid | CBH1003S | CID 7402 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. scbt.com [scbt.com]

¢ 6. lookchem.com [lookchem.com]

e 7. echemi.com [echemi.com]

¢ 8. 4-Ethylbenzenesulfonic acid technical grade, 95 98-69-1 [sigmaaldrich.com]
e 9. 4-Ethylbenzenesulfonic acid - Hazardous Agents | Haz-Map [haz-map.com]
¢ 10. cloudfront.zoro.com [cloudfront.zoro.com]

e 11. fishersci.com [fishersci.com]

e 12. tcichemicals.com [tcichemicals.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n5hffs.PDF
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n5hffs.PDF
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n5hffs.PDF
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n5hffs.PDF
https://www.tcichemicals.com/BE/en/sds/B0032_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0032_EU_6N.pdf
https://www.actylislab.com/msds/Benzene%20sulphonic%20acid.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n5hffs.PDF
https://www.fishersci.com/store/msds?partNumber=AAA1614836&productDescription=BENZENESULFONIC+ACID+94%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-ethylbenzenesulfonicacid-pid_Rock35683.html
https://www.benchchem.com/product/b1630631?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB1252044_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1252044.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7402
https://pubchem.ncbi.nlm.nih.gov/compound/7402
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzenesulfonic-acid
https://www.scbt.com/p/4-ethylbenzenesulfonic-acid-98-69-1
https://www.lookchem.com/404.htm
https://www.echemi.com/sds/4-ethylbenzenesulfonicacid-pid_Rock35683.html
https://www.sigmaaldrich.com/US/en/product/aldrich/245208
https://haz-map.com/Agents/3477
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n5hffs.PDF
https://www.fishersci.com/store/msds?partNumber=AAA1614836&productDescription=BENZENESULFONIC+ACID+94%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B0032_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 13. actylislab.com [actylislab.com]

 To cite this document: BenchChem. [A Technical Guide to the Safety Data for 4-
Ethylbenzenesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630631#4-ethylbenzenesulfonic-acid-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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